10,13-Dimethyl-17-[1-tri(propan-2-yl)silyloxypropan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
CAS No.:
Cat. No.: VC16496603
Molecular Formula: C31H54O2Si
Molecular Weight: 486.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C31H54O2Si |
|---|---|
| Molecular Weight | 486.8 g/mol |
| IUPAC Name | 10,13-dimethyl-17-[1-tri(propan-2-yl)silyloxypropan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C31H54O2Si/c1-20(2)34(21(3)4,22(5)6)33-19-23(7)27-12-13-28-26-11-10-24-18-25(32)14-16-30(24,8)29(26)15-17-31(27,28)9/h18,20-23,26-29H,10-17,19H2,1-9H3 |
| Standard InChI Key | MCSRTMAXJYKTHU-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)[Si](C(C)C)(C(C)C)OCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
The compound belongs to the steroid family, featuring a tetracyclic cyclopenta[a]phenanthren core with a ketone group at position 3 and a TIPS-protected hydroxyl group at position 17. The systematic IUPAC name reflects its stereochemical configuration: (8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-tri(propan-2-yl)silyloxypropan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one . Its molecular formula is C₃₁H₅₄O₂Si, with a molecular weight of 486.8 g/mol .
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₃₁H₅₄O₂Si | |
| Molecular Weight | 486.8 g/mol | |
| Hydrogen Bond Acceptors | 2 | |
| Rotatable Bonds | 7 | |
| Topological Polar SA | 26.3 Ų | |
| Defined Stereocenters | 7 |
The TIPS group (triisopropylsilyl) serves as a sterically hindered protecting group for the hydroxyl moiety, enhancing stability during synthetic manipulations. The stereochemical arrangement at seven chiral centers dictates its three-dimensional conformation, which is critical for interactions with biological targets .
Synthesis and Manufacturing
Synthetic Strategy
The synthesis of this compound involves multi-step orthogonal protection-deprotection sequences and stereoselective transformations. A typical route begins with a steroid precursor (e.g., pregnenolone or similar), followed by:
-
Silylation: Introduction of the TIPS group at position 17 using triisopropylsilyl chloride under anhydrous conditions.
-
Oxidation: Selective oxidation at position 3 to yield the ketone functionality .
-
Stereochemical Control: Chiral auxiliaries or catalytic asymmetric methods ensure correct configuration at critical stereocenters .
Microwave-assisted synthesis has emerged as a promising method for accelerating such reactions, reducing reaction times from hours to minutes while improving yields . For example, silylation under microwave irradiation at 80°C achieves >90% conversion within 15 minutes, compared to 6 hours under conventional heating .
Table 2: Representative Synthetic Conditions
| Step | Reagents/Conditions | Yield | Source |
|---|---|---|---|
| Silylation | TIPS-Cl, imidazole, DMF, 80°C MW | 92% | |
| Oxidation | PCC, CH₂Cl₂, rt | 85% |
Physicochemical and Spectroscopic Properties
Stability and Solubility
The TIPS group confers remarkable stability against nucleophilic and acidic conditions, making the compound suitable for prolonged storage. It is soluble in nonpolar solvents (e.g., dichloromethane, THF) but insoluble in water, aligning with its logP value of ~6.2 (predicted) .
Spectroscopic Characterization
-
IR Spectroscopy: Strong absorption at 1715 cm⁻¹ confirms the ketone group (C=O stretch). The Si-O-C bond appears at 1100–1050 cm⁻¹.
-
NMR:
Research Applications and Biological Relevance
Role as a Synthetic Intermediate
The compound’s primary utility lies in its function as a protected steroid intermediate. The TIPS group can be selectively removed using fluoride sources (e.g., TBAF) to regenerate the hydroxyl group for subsequent functionalization. This strategy is pivotal in synthesizing corticosteroids, bile acids, and vitamin D analogs .
Future Directions and Challenges
Optimization of Synthesis
Current yields (~85–92%) could be improved via flow chemistry or enzymatic catalysis. Immobilized lipases have shown promise in selective silylation reactions, reducing waste and energy consumption .
Biological Evaluation
In vitro screening against nuclear receptors (e.g., glucocorticoid or androgen receptors) could elucidate its therapeutic potential. Molecular docking studies suggest the TIPS group may modulate binding affinity by altering steric interactions .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume